Cas no 10237-70-4 (2-Butenedioic acid(2Z)-, potassium salt (1:?))

• Product Name: 2-Butenedioic acid(2Z)-, potassium salt (1:?)
• CAS No: 10237-70-4
• MF: C₄H₂K₂O₄
• MW: 192.252883434296
• CID: 118458
• PubChem ID: 6916256
• Update Time: 2025-04-18

2-Butenedioic acid(2Z)-, potassium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, potassium salt (1:?)
• POTASSIUM MALEATE
• 2-Butenedioic acid (Z)-, potassium salt
• Maleic acid, potassium salt
• potassium (2Z)-3-carboxyprop-2-enoate
• CHEMBL3952750
• starbld0002290
• DTXSID50426019
• Maleic acid dipotassium salt
• SCHEMBL5815
• 10237-70-4
• Maleic acid dipotassium salt, ~98% (titration)
• Maleic acid,potassium salt
• dipotassium;(Z)-but-2-enedioate
• 4151-34-2

• Inchi： 1S/C4H4O4.2K/c5-3(6)1-2-4(7)8;;/h1-2H,(H,5,6)(H,7,8);;/q;2*+1/p-2/b2-1-;;
• InChI Key： SHPKCSFVQGSAJU-UAIGNFCESA-L
• SMILES： [K+].[K+].[O-]C(/C=C\C(=O)[O-])=O

Computed Properties

• Exact Mass: 191.923
• Monoisotopic Mass: 191.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Density: 1.499g/cm3
• Boiling Point: 355.5°C at 760 mmHg
• Flash Point: 183°C
• PSA: 80.26000
• LogP: -2.95760

2-Butenedioic acid(2Z)-, potassium salt (1:?) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives